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Compound of Interest

Compound Name: SDZ 224-015

Cat. No.: B10837935 Get Quote

These application notes provide detailed protocols for the solubilization and use of SDZ 224-
015 in Dimethyl Sulfoxide (DMSO) for research purposes. The information is intended for

researchers, scientists, and professionals in the field of drug development.

Quantitative Solubility Data
SDZ 224-015 exhibits high solubility in DMSO, making it a suitable solvent for the preparation

of stock solutions for in vitro and in vivo experiments. The quantitative data regarding its

solubility is summarized in the table below.
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Solvent/Vehicle Solubility Molar Equivalent Notes

DMSO 100 mg/mL[1][2][3] 153.25 mM

Requires sonication to

achieve maximum

solubility.[1][2][3] It is

recommended to use

newly opened,

anhydrous DMSO as

the compound is

sensitive to moisture.

[2]

10% DMSO in Corn

Oil
≥ 2.5 mg/mL[4] 3.83 mM

This vehicle is suitable

for preparing

formulations for in vivo

oral administration.

The stock solution in

DMSO should be

prepared first.[4]

Molecular Weight of SDZ 224-015: 652.52 g/mol [1]

Experimental Protocols
Preparation of a High-Concentration Stock Solution (100
mg/mL in DMSO)
This protocol describes the preparation of a concentrated stock solution of SDZ 224-015 in

DMSO.

Materials:

SDZ 224-015 powder

Anhydrous/low-moisture DMSO

Sterile, tightly sealed vials (e.g., amber glass or polypropylene)
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Vortex mixer

Ultrasonic water bath

Calibrated pipette

Procedure:

Before opening, allow the vial of SDZ 224-015 powder to equilibrate to room temperature for

at least one hour.[5]

Weigh the desired amount of SDZ 224-015 powder and place it into a sterile vial.

Add the calculated volume of DMSO to the vial to achieve a final concentration of 100

mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 100 mg of

SDZ 224-015 powder.

Briefly vortex the mixture to suspend the powder.

To facilitate complete dissolution, warm the vial to 37°C and place it in an ultrasonic water

bath.[1][3] Sonicate the suspension until the solution is clear and all particulate matter has

dissolved.

Once fully dissolved, the stock solution is ready for use or for creating further dilutions.

Preparation of Working Solutions
For most cell-based assays, the high-concentration DMSO stock solution needs to be diluted to

a final working concentration in an appropriate aqueous buffer or cell culture medium.

Procedure:

Perform serial dilutions of the high-concentration DMSO stock solution in DMSO to create

intermediate stocks if necessary.

To prepare the final working solution, dilute the DMSO stock (or intermediate stock) into the

aqueous experimental medium.
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Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.5%) to avoid solvent-induced toxicity or off-target effects.[6][7] A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.

Storage and Stability of Stock Solutions
Proper storage is critical to maintain the stability and activity of SDZ 224-015 stock solutions.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into single-use aliquots in tightly sealed vials.[3][5][8]

Storage Temperature and Duration:

Store aliquots at -20°C for short-term storage, where they are stable for up to one month.

[3][5][8]

For long-term storage, store aliquots at -80°C, where they can be kept for up to six

months.[3][8]

Fresh Preparations: For in vivo studies, it is recommended to prepare fresh working

solutions on the day of use.[8]

Mechanism of Action
SDZ 224-015 is a potent, orally active inhibitor of Interleukin-1β Converting Enzyme (ICE), also

known as Caspase-1.[1][8][9] Caspase-1 is a critical enzyme in the inflammatory pathway

responsible for the proteolytic cleavage of the inactive precursor pro-interleukin-1β (pro-IL-1β)

into its biologically active, pro-inflammatory form, IL-1β.[10] By inhibiting Caspase-1, SDZ 224-
015 effectively blocks the production of mature IL-1β, thereby reducing inflammation.[11]

Additionally, SDZ 224-015 has been identified as an inhibitor of the SARS-CoV-2 main

protease (Mpro), highlighting its potential for antiviral applications.[1][7]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing a stock solution of SDZ 224-015 in

DMSO.
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Stock Solution Preparation

Storage & Use

1. Equilibrate SDZ 224-015
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2. Weigh Powder and
 Add to Sterile Vial

3. Add Anhydrous DMSO
 (to 100 mg/mL)

4. Vortex to Suspend

5. Warm to 37°C and
 Sonicate Until Clear

High-Concentration Stock
 (100 mg/mL in DMSO)

Aliquot into
 Single-Use Vials

Dilute for Working
 Solution in Assay Medium

Store at -20°C (1 month)
 or -80°C (6 months)

Click to download full resolution via product page

Caption: Workflow for preparing and storing SDZ 224-015 stock solution.
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Signaling Pathway Diagram
This diagram shows the inflammatory signaling pathway involving IL-1β and the inhibitory

action of SDZ 224-015.
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Caption: Inhibition of Caspase-1 by SDZ 224-015 blocks IL-1β production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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